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Compound of Interest

Compound Name: 4,5-Dichloroimidazole

Cat. No.: B103490

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 4,5-
dichloroimidazole, a heterocyclic compound of interest in medicinal chemistry and materials
science. This document compiles and presents nuclear magnetic resonance (NMR), infrared
(IR), and mass spectrometry (MS) data to facilitate its identification, characterization, and
application in research and development.

Core Spectroscopic Data

The structural integrity and purity of 4,5-dichloroimidazole can be ascertained through a
combination of spectroscopic techniques. The following sections summarize the essential data
obtained from *H NMR, 3C NMR, IR, and mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure of 4,5-
dichloroimidazole in solution.

Table 1: *H NMR Spectroscopic Data for 4,5-dichloroimidazole[1]

Chemical Shift o Instrument .
Multiplicity Solvent Assignment

(0) Frequency

7.733 ppm Singlet DMSO-ds 400 MHz C2-H
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Table 2: 13C NMR Spectroscopic Data for 4,5-dichloroimidazole

Chemical Shift () Solvent Assignment
Data not available in search co
results
Data not available in search
C4/C5

results

Note: Experimentally determined 13C NMR data for 4,5-dichloroimidazole was not available in
the provided search results. Theoretical prediction or experimental determination would be
required for these values.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups and vibrational modes
present in the 4,5-dichloroimidazole molecule.

Table 3: IR Spectroscopic Data for 4,5-dichloroimidazole

Wavenumber (cm—?) Intensity Assignment

Detailed peak list not available

) N-H stretch
in search results
Detailed peak list not available
) C=N stretch
in search results
Detailed peak list not available

C-Cl stretch

in search results

Detailed peak list not available ) ) o
_ Imidazole ring vibrations
in search results

Note: While the availability of an IR spectrum is mentioned[2], a detailed list of absorption
peaks and their assignments for 4,5-dichloroimidazole was not found in the search results.
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Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of
4,5-dichloroimidazole. The electron ionization (EI) mass spectrum confirms the molecular

weight of the compound.[1][2]

Table 4: Mass Spectrometry Data for 4,5-dichloroimidazole[1]

m/z Relative Intensity (%) Assighment
136 100.0 [M]*

138 64.2 [M+2]*

140 10.3 [M+4]+

109 93.8 [M-HCNJ*
111 60.3 [M-HCN+2]*
82 32.9

84 21.1

74 19.5

47 18.7

Experimental Protocols

Detailed experimental procedures are crucial for obtaining reproducible and high-quality
spectroscopic data. The following are generalized protocols for the spectroscopic analysis of
4,5-dichloroimidazole.

NMR Spectroscopy Sample Preparation

o Sample Weighing: Accurately weigh 5-10 mg of 4,5-dichloroimidazole for *H NMR and 20-
50 mg for 3C NMR.

o Solvent Addition: Dissolve the sample in approximately 0.5-0.7 mL of a suitable deuterated
solvent (e.g., DMSO-ds).
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o Dissolution: Gently vortex or sonicate the sample to ensure complete dissolution.
e Transfer: Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.

 Filtering (Optional): If any particulate matter is present, filter the solution through a small plug
of glass wool in the pipette.

Mass Spectrometry Experimental Conditions

 lonization Method: Electron lonization (El)
e Source Temperature: 220 °C[1]
o Sample Temperature: 160 °C[1]

e Electron Energy: 70 eV[1]

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the comprehensive spectroscopic
characterization of 4,5-dichloroimidazole.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.chemicalbook.com/SpectrumEN_15965-30-7_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_15965-30-7_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_15965-30-7_1HNMR.htm
https://www.benchchem.com/product/b103490?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Synthesis of
4,5-dichloroimidazole

Purification

Purity Assessment
(e.g., TLC, HPLC)

- J

Spectroscch Analysis

NMR Spectroscopy ( ) Mass Spectrometry

(*H and 13C)

-

Data Interpretation

Structure Elucidation

Comparison with
Literature Data

Final Characterization
. /

Click to download full resolution via product page

Caption: Workflow for the spectroscopic characterization of 4,5-dichloroimidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5-dichloroimidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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